5alpha-Cholestan-6-one, 3beta-chloro-

• CAS RN: 1056-93-5
• Molecular Formula: C27H45ClO
• Molecular Weight: 421.1 g/mol
• IUPAC Name: (3S,5S,8S,9S,10R,13R,14S,17R)-3-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C27H45ClO/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h17-24H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,26-,27-/m1/s1
• InChI Key: YLMOGCNVTMEHRU-ZNCJEFCDSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@H]4[C@@]3(CC[C@@H](C4)Cl)C)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)Cl)C)C
• synonyms: 3β-Chloro-5α-cholestan-6-one

Description

5alpha-Cholestan-6-one, 3beta-chloro- is a steroid compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have significant effects on biochemical and physiological processes.

Scientific Research Applications

5alpha-Cholestan-6-one, 3beta-chloro- has been widely studied for its potential applications in scientific research. This compound has been shown to have significant effects on various biological processes, including the regulation of cholesterol metabolism, the inhibition of cancer cell growth, and the modulation of immune responses. Additionally, 5alpha-Cholestan-6-one, 3beta-chloro- has been used as a precursor for the synthesis of other steroid compounds, which have been studied for their potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5alpha-Cholestan-6-one, 3beta-chloro- is not fully understood. However, it is believed to act by modulating the activity of various enzymes and receptors involved in cholesterol metabolism, cell growth, and immune responses. Additionally, 5alpha-Cholestan-6-one, 3beta-chloro- has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its biological effects.
Biochemical and Physiological Effects:
5alpha-Cholestan-6-one, 3beta-chloro- has been shown to have significant effects on various biochemical and physiological processes. For example, this compound has been shown to inhibit the activity of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, an enzyme involved in cholesterol synthesis. Additionally, 5alpha-Cholestan-6-one, 3beta-chloro- has been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, this compound has been shown to modulate immune responses, including the activation of T cells and the production of cytokines.

Advantages and Limitations for Lab Experiments

5alpha-Cholestan-6-one, 3beta-chloro- has several advantages for use in lab experiments. For example, this compound is relatively easy to synthesize and is commercially available. Additionally, 5alpha-Cholestan-6-one, 3beta-chloro- has been shown to have significant biological effects, making it a useful tool for studying various biological processes. However, there are also some limitations to using 5alpha-Cholestan-6-one, 3beta-chloro- in lab experiments. For example, this compound may have limited solubility in certain solvents, which can make it difficult to work with. Additionally, the mechanism of action of 5alpha-Cholestan-6-one, 3beta-chloro- is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of 5alpha-Cholestan-6-one, 3beta-chloro-. For example, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological processes. Additionally, more studies are needed to explore the potential therapeutic applications of 5alpha-Cholestan-6-one, 3beta-chloro- and its derivatives. Furthermore, the development of new synthesis methods for 5alpha-Cholestan-6-one, 3beta-chloro- and its derivatives could lead to the discovery of new compounds with even greater biological activity. Finally, the use of 5alpha-Cholestan-6-one, 3beta-chloro- in combination with other compounds could lead to the development of new treatments for a variety of diseases.

Synthesis Methods

5alpha-Cholestan-6-one, 3beta-chloro- can be synthesized using various methods. One of the most common methods involves the chlorination of 5alpha-Cholestan-6-one using thionyl chloride. This process results in the formation of 5alpha-Cholestan-6-one, 3beta-chloro-. Other methods involve the use of different chlorinating agents and solvents.